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Compound of Interest

Compound Name: MC-Cam

Cat. No.: B10850381

The selection of a monitoring or imaging modality in preclinical research is highly dependent on
the specific research question, the biological processes being investigated, and logistical
considerations such as cost and throughput. While traditional imaging techniques like MRI,
PET, and CT provide high-resolution anatomical and molecular information, camera-based
systems like MC-Cam offer a non-invasive, continuous, and high-throughput method for
assessing animal behavior and general health.
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Experimental Protocols
MC-Cam: Protocol for Automated Monitoring of

Circadian Rhythm Disruption in a Preclinical Cancer
Model

This protocol outlines the use of an MC-Cam system to non-invasively monitor changes in

locomotor activity as an indicator of treatment-related side effects or disease progression in a

mouse model of cancer.

1. Animal Preparation and Housing:

House mice individually in standard cages equipped with an overhead MC-Cam.

Maintain a 12-hour light/12-hour dark cycle and provide ad libitum access to food and water.

Allow a 72-hour acclimation period for the mice to adjust to the new environment before data

collection begins.

2. System Calibration and Setup:

Position the MC-Cam to capture the entire area of the cage floor.
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Ensure consistent lighting conditions across all cages to avoid confounding variables.

Configure the software to record video continuously or at set intervals (e.g., 1-minute
recordings every 5 minutes).

Define regions of interest (ROIs) within the software to track movement, such as "total cage
area" and "feeding zone".

. Data Acquisition:
Begin baseline data recording for 48 hours prior to tumor implantation or treatment initiation.

Following experimental intervention (e.g., tumor cell injection, administration of a therapeutic
agent), continue recording for the duration of the study (e.g., 21 days).

The system will automatically track and quantify parameters such as distance traveled,
velocity, and time spent in different ROIs.

. Data Analysis:
Export the quantitative activity data from the MC-Cam software.
Analyze the data to compare activity levels between treatment and control groups.
Plot activity patterns over 24-hour periods to assess circadian rhythms.

Correlate changes in activity with other study endpoints, such as tumor volume or body
weight.
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Caption: Experimental workflow for a preclinical study using MC-Cam.
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Caption: Simplified MAPK/ERK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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